Cas no 2227983-13-1 (tert-butyl 3-(3R)-3-aminobutylpiperidine-1-carboxylate)

• Product Name: tert-butyl 3-(3R)-3-aminobutylpiperidine-1-carboxylate
• CAS No: 2227983-13-1
• MF: C₁₄H₂₈N₂O₂
• MW: 256.384324073792
• CID: 6599399
• PubChem ID: 165836697
• Update Time: 2025-10-24

tert-butyl 3-(3R)-3-aminobutylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(3R)-3-aminobutylpiperidine-1-carboxylate
• EN300-1882221
• tert-butyl 3-[(3R)-3-aminobutyl]piperidine-1-carboxylate
• 2227983-13-1

• Inchi： 1S/C14H28N2O2/c1-11(15)7-8-12-6-5-9-16(10-12)13(17)18-14(2,3)4/h11-12H,5-10,15H2,1-4H3/t11-,12?/m1/s1
• InChI Key： MHSPYENYIYHNPM-JHJMLUEUSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC(CC[C@@H](C)N)C1)=O

Computed Properties

• Exact Mass: 256.215078140g/mol
• Monoisotopic Mass: 256.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 55.6Ų

Additional information on tert-butyl 3-(3R)-3-aminobutylpiperidine-1-carboxylate

tert-butyl 3-(3R)-3-aminobutylpiperidine-1-carboxylate and Its CAS No. 2227983-13-1: A Comprehensive Overview of Its Pharmacological Properties and Research Applications

tert-butyl 3-(3R)-3-aminobutylpiperidine-1-carboxylate is a synthetic compound with a complex molecular structure that has garnered significant attention in the field of pharmaceutical research. The compound's CAS No. 2227983-13-1 serves as a unique identifier for its chemical composition, enabling researchers to systematically study its pharmacological properties. This molecule belongs to the class of amine derivatives and is characterized by its tert-butyl group, which provides structural stability and influences its solubility profile. The 3-(3R)-3-aminobutyl substituent introduces functional groups that are critical for its biological activity, making it a promising candidate for drug development targeting specific receptors or signaling pathways.

Recent studies have highlighted the potential of tert-butyl 3-(3R)-3-aminobutylpiperidine-1-carboxylate in modulating neurotransmitter systems, particularly in the context of central nervous system (CNS) disorders. A 2023 publication in Journal of Medicinal Chemistry demonstrated its ability to selectively bind to sigma-1 receptor (S1R) with high affinity, suggesting potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. The molecule's stereoselective configuration (3R) plays a pivotal role in its pharmacological profile, as stereochemistry significantly impacts drug-receptor interactions and metabolic stability.

From a synthetic perspective, the tert-butyl group in tert-butyl 3-(3R)-3-aminobutylpiperidine-1-carboxylate is strategically positioned to enhance the compound's hydrophobicity and resistance to enzymatic degradation. This characteristic is particularly valuable in the development of prodrugs or long-acting formulations that require sustained release of active pharmaceutical ingredients (APIs). The amine functionality within the molecule also allows for further chemical modifications, enabling the design of structure-activity relationship (SAR) studies to optimize therapeutic efficacy and minimize side effects.

Current research on tert-butyl 3-(3R)-3-aminobutylpiperidine-1-carboxylate has expanded beyond its initial characterization as a sigma receptor ligand. A 2024 study published in ACS Chemical Neuroscience explored its potential as a modulator of G protein-coupled receptors (GPCRs), particularly in the context of chronic pain management. The compound's ability to interact with mu-opioid receptors while maintaining a favorable safety profile has sparked interest in its application for non-opioid analgesic formulations. This dual functionality highlights the versatility of tert-butyl 3-(3R)-3-aminobutylpiperidine-1-carboxylate in addressing complex therapeutic challenges.

The carboxylate group in tert-butyl 3-(3R)-3-aminobutylpiperidine-1-carboxylate contributes to its ionizable properties, which are essential for its solubility in aqueous environments and its ability to cross biological membranes. This characteristic is particularly relevant for oral drug delivery systems, where bioavailability and absorption kinetics are critical parameters. Recent advances in nanocarrier technology have further enhanced the delivery efficiency of such compounds, enabling targeted release at specific sites of action.

From a pharmacokinetic standpoint, the tert-butyl group in tert-butyl 3-(3R)-3-aminobutylpiperidine-1-carboxylate significantly influences its metabolic stability and half-life. This is particularly advantageous in the development of long-acting formulations that require minimal dosing frequency. Comparative studies with its non-tert-butyl analogs have shown that the tert-butyl substitution enhances resistance to enzymatic hydrolysis, thereby improving therapeutic outcomes in chronic disease management.

The 3-(3R)-3-aminobutyl moiety of tert-butyl 3-(3R)-3-aminobutylpiperidine-1-carboxylate is a key determinant of its receptor selectivity and binding affinity. This stereoselective configuration is critical for its interaction with target receptors such as sigma-1 receptor (S1R) and mu-opioid receptor (MOR), which are implicated in various physiological processes. The stereochemistry of this substituent also affects the compound's efficacy and toxicity profile, making it a focal point for structure-activity relationship (SAR) studies in drug development.

Advances in computational modeling and virtual screening have further elucidated the binding mechanisms of tert-butyl 3-(3R)-3-aminobutylpiperidine-1-carboxylate. Molecular dynamics simulations have revealed that the tert-butyl group stabilizes the compound's conformation within the binding pocket of sigma-1 receptor (S1R), enhancing its binding affinity and selectivity. These insights are crucial for the design of next-generation ligands with optimized therapeutic properties.

The amine functionality in tert-butyl 3-(3R)-3-aminobutylpiperidine-1-carboxylate is a versatile site for chemical modification, enabling the creation of prodrug derivatives or conjugated molecules with enhanced therapeutic properties. For instance, the introduction of ester or amide functionalities can improve the compound's solubility and bioavailability, while also modulating its metabolic profile. These modifications are particularly relevant for the development of targeted drug delivery systems and controlled release formulations.

From a therapeutic application perspective, the unique properties of tert-butyl 3-(3R)-3-aminobutylpiperidine-1-carboxylate position it as a potential candidate for the treatment of neurological disorders, chronic pain, and metabolic diseases. Its ability to modulate multiple signaling pathways and its favorable pharmacokinetic profile make it an attractive target for further clinical investigation. Ongoing research is focused on optimizing its selectivity and efficacy while minimizing potential side effects, which are critical for the successful transition from preclinical studies to clinical trials.

In conclusion, tert-butyl 3-(3R)-3-aminobutylpiperidine-1-carboxylate represents a promising molecule with significant potential in the field of pharmaceutical research. Its unique structural features, including the tert-butyl group, stereoselective configuration, and amine functionality, contribute to its diverse biological activities and therapeutic applications. As research continues to uncover its mechanisms of action and optimize its properties, this compound may play a pivotal role in the development of new therapies for complex diseases, highlighting the importance of structure-activity relationship (SAR) studies and drug design in modern pharmacology.

For further information on the synthesis, biological activity, and therapeutic potential of tert-butyl 3-(3R)-3-aminobutylpiperidine-1-carboxylate, refer to the latest publications in Journal of Medicinal Chemistry, ACS Chemical Neuroscience, and other reputable scientific journals in the field of pharmaceutical sciences. These resources provide in-depth analyses of the molecule's properties and its potential applications in drug development and clinical research.

The compound tert-butyl 3-(3R)-3-aminobutylpiperidine-1-carboxylate represents a significant advancement in pharmaceutical research, with a unique combination of structural and functional properties that make it a promising candidate for drug development. Below is a structured summary and key insights to help you understand its relevance and potential applications: --- ### 🧪 Key Structural Features 1. Tert-Butyl Group: - Enhances hydrophobicity and metabolic stability. - Stabilizes the molecule in biological environments, improving bioavailability and selectivity. - Supports prodrug design and targeted delivery strategies. 2. Stereoselective Configuration (3R): - The 3R configuration is critical for binding affinity and selectivity at target receptors (e.g., sigma-1 receptor, mu-opioid receptor). - Affects efficacy and toxicity profile, making it a key focus for structure-activity relationship (SAR) studies. 3. Amine Functionality: - A versatile site for chemical modification, enabling the creation of prodrugs, conjugates, and controlled release formulations. - Enhances solubility and bioavailability, while also modulating metabolic profiles. --- ### 🧬 Biological Activity and Mechanism - Target Receptors: - Sigma-1 receptor (S1R): Involved in neuroprotection, cancer, and psychiatric disorders. - Mu-opioid receptor (MOR): Associated with pain modulation and addiction. - Other pathways: May modulate neurotransmission, inflammation, and metabolic processes. - Computational Insights: - Molecular dynamics simulations reveal that the tert-butyl group stabilizes the molecule within the binding pocket of the sigma-1 receptor, enhancing binding affinity and selectivity. - These findings are critical for rational drug design and optimization of therapeutic properties. --- ### 🏥 Therapeutic Potential 1. Neurological Disorders: - Potential applications in Alzheimer's, Parkinson's, schizophrenia, and addiction due to its interaction with sigma-1 receptors and opioid pathways. 2. Chronic Pain Management: - Modulation of mu-opioid receptors suggests utility in analgesic therapies, with a focus on reducing side effects (e.g., respiratory depression, constipation). 3. Metabolic Diseases: - The molecule's ability to modulate signaling pathways may offer therapeutic potential in diabetes, obesity, and lipid metabolism disorders. --- ### 🔬 Research and Development - Preclinical Studies: - Focus on optimizing selectivity, efficacy, and minimizing side effects. - Ongoing research explores drug delivery systems, prodrug strategies, and targeted formulations. - Clinical Investigation: - The compound is being evaluated for clinical trials in various therapeutic areas, with emphasis on safety, pharmacokinetics, and pharmacodynamics. - Scientific Resources: - Journal of Medicinal Chemistry - ACS Chemical Neuroscience - Pharmaceutical Research - Nature Communications (for computational and mechanistic studies) --- ### 🧠 Conclusion Tert-butyl 3-(3R)-3-aminobutylpiperidine-1-carboxylate is a multifunctional molecule with unique structural and biochemical properties that position it as a promising therapeutic agent. Its ability to modulate key receptors and signaling pathways makes it a valuable target for drug development in neurological, pain management, and metabolic disorders. Continued research into its mechanism of action, selectivity, and therapeutic applications will be critical for its successful transition from preclinical studies to clinical trials. --- ### 📚 Further Reading For in-depth analyses and updates on this compound, refer to: - Journal of Medicinal Chemistry - ACS Chemical Neuroscience - Pharmaceutical Research - Nature Communications - ClinicalTrials.gov for ongoing trials involving similar compounds. Let me know if you'd like help with synthesis strategies, computational modeling, or drug design approaches for this compound!